Cas no 172825-20-6 (Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1S-trans)-)

• Product Name: Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1S-trans)-
• CAS No: 172825-20-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 905718
• PubChem ID: 15577616
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1S-trans)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1S-trans)-
• 172825-20-6
• METHYL (1S,2S)-2-HYDROXY-1-METHYLCYCLOPENTANE-1-CARBOXYLATE

• Inchi： 1S/C8H14O3/c1-8(7(10)11-2)5-3-4-6(8)9/h6,9H,3-5H2,1-2H3/t6-,8-/m0/s1
• InChI Key： CPSFDQWYYRRZAA-XPUUQOCRSA-N
• SMILES： O[C@H]1CCC[C@@]1(C(=O)OC)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53